BENGHE Methodological & Application

Check Availability & Pricing

Application of SB 202190 Hydrochloride in Lung
Organoid Expansion

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SB 202190 hydrochloride

Cat. No.: B128778

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB 202190 hydrochloride is a potent and selective inhibitor of the p38 mitogen-activated
protein kinase (MAPK) signaling pathway.[1][2][3] In the context of three-dimensional (3D) lung
organoid cultures, SB 202190 plays a crucial role in promoting the long-term expansion and
stability of these models.[1] The p38 MAPK pathway is often activated in response to cellular
stress and can induce apoptosis (programmed cell death).[4] By inhibiting this pathway, SB
202190 helps to protect the lung organoid cells from stress-induced death, thereby enhancing
their survival and growth in vitro.[4] This application note provides detailed protocols and
guantitative data for the use of SB 202190 hydrochloride in the expansion of human lung
organoids derived from adult stem cells.

Mechanism of Action: Inhibition of the p38 MAPK
Pathway

The p38 MAPK pathway is a key signaling cascade involved in cellular responses to
inflammatory cytokines and environmental stress. Activation of this pathway can lead to
apoptosis. SB 202190 acts as an ATP-competitive inhibitor of p38a and p38[3 isoforms,
preventing the phosphorylation of downstream targets and thereby blocking the pro-apoptotic
signal.[1][2] This protective effect is essential for the successful establishment and long-term
maintenance of lung organoid cultures.
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Caption: p38 MAPK signaling pathway and the inhibitory action of SB 202190.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b128778?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the application of SB

202190 hydrochloride in lung organoid expansion media.

Table 1. SB 202190 Hydrochloride Stock Solution and Working Concentration

Parameter

Value

Reference

Stock Solution Concentration

30 mM in DMSO

[5](6]

Storage of Stock Solution

-20°C for up to 3 months

[5]

Working Concentration in
Media

0.5uM - 10 uM

[6]7]

Table 2: Components of Human Lung Organoid Expansion Medium

Component

Final Concentration

Reference

Advanced DMEM/F-12

[7]

HEPES 10 mM [5]
GlutaMAX 1x [5]
N-Acetylcysteine 1.25 mM [7]
Nicotinamide 10 mM

A 83-01 500 nM

Noggin 100 ng/mL [7]
R-Spondin 1 500 ng/mL [7]
FGF-7 (KGF) 25 ng/mL [7]
FGF-10 100 ng/mL [7]
Y-27632 dihydrochloride 5uM - 10 pM [7]
SB 202190 hydrochloride 0.5 uM - 10 pM [6][7]
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Experimental Protocols

A detailed workflow for the expansion of human lung organoids using SB 202190
hydrochloride is presented below.
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Caption: Experimental workflow for lung organoid expansion with SB 202190.
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A. Preparation of SB 202190 Hydrochloride Stock

Solution

¢ Reconstitution: Dissolve 5 mg of SB 202190 monohydrochloride hydrate in 0.453 mL of
dimethyl sulfoxide (DMSO) to achieve a 30 mM stock solution.[5]

¢ Aliquoting and Storage: Aliquot the stock solution into smaller volumes in light-protected
microcentrifuge tubes and store at -20°C for up to 3 months.[5] Avoid repeated freeze-thaw
cycles.

B. Preparation of Complete Lung Organoid Expansion
Medium

¢ Basal Medium: Start with Advanced DMEM/F-12 as the basal medium.

o Supplementation: Add the components listed in Table 2 to the basal medium at their final
concentrations.

o Addition of SB 202190: Immediately before use, thaw an aliquot of the SB 202190 stock
solution and add it to the expansion medium to the desired final working concentration (e.g.,
10 pM).

o Storage: The complete medium without SB 202190 can be stored at 4°C for up to one week.
[6] Add SB 202190 fresh to the medium for each use.

C. Lung Organoid Culture and Expansion

e Cell Sourcing: Isolate adult stem cells from human lung biopsy tissue.

 Embedding: Resuspend the isolated cells or organoid fragments in cold Matrigel and plate
as 50 pL domes in a 24-well plate.[7]

o Polymerization: Incubate the plate at 37°C for 15-30 minutes to allow the Matrigel to
polymerize.[8]

o Medium Addition: Gently add 500 uL of complete Lung Organoid Expansion Medium
containing SB 202190 to each well.[8]
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« Incubation: Culture the organoids at 37°C in a humidified incubator with 5% CO2.

o Medium Change: Replace the culture medium with fresh expansion medium containing SB
202190 every 2-3 days.[8]

D. Passaging of Lung Organoids

e Harvesting: After 7-14 days of culture, when organoids are dense, aspirate the medium and
add a cell recovery solution to depolymerize the Matrigel.[7][8]

» Washing: Collect the organoids, wash with cold basal medium, and centrifuge at a low speed
(e.g., 400 x g for 5 minutes) to pellet the organoids.[9][10]

o Dissociation: Mechanically dissociate the organoids into smaller fragments by pipetting.

» Re-plating: Resuspend the organoid fragments in fresh, cold Matrigel and re-plate as
described in steps C2-C4. The splitting ratio will depend on the density of the culture.

Concluding Remarks

The inclusion of SB 202190 hydrochloride in the culture medium is a critical step for the
successful and long-term expansion of human lung organoids. By inhibiting the p38 MAPK
pathway, SB 202190 promotes cell survival and enables the generation of robust organoid
models for disease modeling, drug screening, and regenerative medicine research. The
protocols and data presented here provide a comprehensive guide for the effective application
of this small molecule in lung organoid culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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